Cas no 2287302-11-6 (Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate)

• Product Name: Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate
• CAS No: 2287302-11-6
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 5791578
• PubChem ID: 137945107
• Update Time: 2025-06-14

Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4',5'-dihydro-3'H-spiro[azetidine-3,2'-benzo[f][1,4]oxazepine]-1-carboxylate
• EN300-6738553
• tert-butyl 4',5'-dihydro-3'H-spiro[azetidine-3,2'-[1,4]benzoxazepine]-1-carboxylate
• Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate
• 2287302-11-6
• Spiro[azetidine-3,2'(3'H)-[1,4]benzoxazepine]-1-carboxylic acid, 4',5'-dihydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H22N2O3/c1-15(2,3)21-14(19)18-10-16(11-18)9-17-8-12-6-4-5-7-13(12)20-16/h4-7,17H,8-11H2,1-3H3
• InChI Key： HGSOUYRALRROEC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CNCC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 419.8±45.0 °C(Predicted)
• pka: 7.88±0.20(Predicted)

Additional information on Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate

Comprehensive Overview of Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate (CAS No. 2287302-11-6)

Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate (CAS No. 2287302-11-6) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic compound features a unique structural framework combining a benzoxazepine core with an azetidine ring, making it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological disorders and inflammatory diseases.

The compound's tert-butyl carboxylate group enhances its stability and solubility, which are critical for its utility in synthetic pathways. Recent studies highlight its role in the development of small-molecule inhibitors and modulators of protein-protein interactions, areas that are currently trending in pharmaceutical R&D. Given the rising demand for precision medicine and targeted therapies, Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate is increasingly being explored for its potential to address unmet medical needs.

From a synthetic chemistry perspective, the compound's spirocyclic architecture presents both challenges and opportunities. Its rigid structure can confer selectivity in binding to biological targets, a feature highly sought after in the design of next-generation therapeutics. Moreover, the incorporation of the azetidine ring—a four-membered nitrogen heterocycle—adds to the compound's novelty, as such rings are known to improve metabolic stability and bioavailability in drug candidates.

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly methods to produce Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate. Catalytic processes and solvent-free reactions are among the innovative approaches being tested to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic that resonates strongly with both academia and industry stakeholders.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The benzoxazepine moiety is known to interact with neurotransmitter receptors, making it a promising scaffold for designing drugs to treat conditions like anxiety, depression, and neurodegenerative diseases. With mental health awareness on the rise, the exploration of such compounds has become a focal point for both researchers and the general public.

In summary, Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate (CAS No. 2287302-11-6) represents a versatile and innovative compound with broad applications in modern drug discovery. Its unique structural features, combined with its potential therapeutic relevance, make it a subject of ongoing research and development. As the pharmaceutical industry continues to evolve, compounds like this will likely play a pivotal role in shaping the future of medicine.